2-methoxy-4-methyl-1-[2-(3-phenoxyphenoxy)ethoxy]benzene

• IUPAC Name: 2-methoxy-4-methyl-1-[2-(3-phenoxyphenoxy)ethoxy]benzene
• InChI: InChI=1S/C22H22O4/c1-17-11-12-21(22(15-17)23-2)25-14-13-24-19-9-6-10-20(16-19)26-18-7-4-3-5-8-18/h3-12,15-16H,13-14H2,1-2H3
• InChI Key: ONRDQXIIQZSMCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCOC2=CC(=CC=C2)OC3=CC=CC=C3)OC
• Molecular Formula: C22H22O4
• Molecular Weight: 350.4 g/mol

Description

2-methoxy-4-methyl-1-[2-(3-phenoxyphenoxy)ethoxy]benzene is a chemical compound that belongs to the family of selective estrogen receptor modulators (SERMs). It is also known as GW 7604 and is used in scientific research for its potential applications in the treatment of breast cancer, osteoporosis, and other conditions.

Mechanism of Action

The mechanism of action of 2-methoxy-4-methyl-1-[2-(3-phenoxyphenoxy)ethoxy]benzene involves its ability to selectively bind to estrogen receptors. It acts as an estrogen receptor antagonist in breast tissue, which inhibits the growth of hormone-dependent breast cancer cells. It also acts as an estrogen receptor agonist in bone tissue, which promotes bone growth and increases bone density.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-methoxy-4-methyl-1-[2-(3-phenoxyphenoxy)ethoxy]benzene have been extensively studied. It has been shown to inhibit the growth of hormone-dependent breast cancer cells in vitro and in vivo. It has also been shown to increase bone density in animal models, which makes it a promising candidate for the treatment of osteoporosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-methoxy-4-methyl-1-[2-(3-phenoxyphenoxy)ethoxy]benzene in lab experiments is its selective binding to estrogen receptors. This makes it a useful tool for studying the role of estrogen receptors in various physiological processes. However, one limitation of using this compound is that it may have off-target effects on other receptors, which could affect the interpretation of experimental results.

Future Directions

There are several future directions for research on 2-methoxy-4-methyl-1-[2-(3-phenoxyphenoxy)ethoxy]benzene. One area of interest is its potential applications in the treatment of other hormone-dependent cancers, such as prostate cancer. Another area of interest is its potential applications in the treatment of other bone-related conditions, such as osteoarthritis. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential off-target effects.

Scientific Research Applications

2-methoxy-4-methyl-1-[2-(3-phenoxyphenoxy)ethoxy]benzene has been extensively studied for its potential applications in scientific research. It has been shown to have anti-estrogenic effects, which make it a promising candidate for the treatment of hormone-dependent breast cancer. It has also been studied for its potential applications in the treatment of osteoporosis, as it has been shown to increase bone density in animal models.